{3-benzyl-1-[3-(methylthio)benzyl]-3-piperidinyl}methanol

• IUPAC Name: [3-benzyl-1-[(3-methylsulfanylphenyl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C21H27NOS/c1-24-20-10-5-9-19(13-20)15-22-12-6-11-21(16-22,17-23)14-18-7-3-2-4-8-18/h2-5,7-10,13,23H,6,11-12,14-17H2,1H3
• InChI Key: YYURZIRBLUTIHO-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)CN2CCCC(C2)(CC3=CC=CC=C3)CO
• Molecular Formula: C21H27NOS
• Molecular Weight: 341.5 g/mol

Description

{3-benzyl-1-[3-(methylthio)benzyl]-3-piperidinyl}methanol, also known as BMTM, is a synthetic compound that belongs to the class of opioids. It has been found to have analgesic effects in animal studies and is being studied for its potential use in pain management.

Mechanism of Action

{3-benzyl-1-[3-(methylthio)benzyl]-3-piperidinyl}methanol acts on the opioid receptors in the brain and spinal cord, which are involved in the regulation of pain and mood. Specifically, this compound binds to the mu-opioid receptor, which is responsible for the analgesic effects of opioids. By binding to this receptor, this compound can reduce the perception of pain and produce feelings of euphoria.
Biochemical and Physiological Effects
This compound has been found to have similar biochemical and physiological effects to other opioids, including morphine. It can cause respiratory depression, sedation, and constipation, as well as feelings of euphoria and analgesia. However, this compound has been found to have fewer side effects than morphine, particularly in terms of respiratory depression.

Advantages and Limitations for Lab Experiments

{3-benzyl-1-[3-(methylthio)benzyl]-3-piperidinyl}methanol has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities and with a high degree of purity. It has also been found to have a relatively high potency, which makes it useful for studying the effects of opioids on pain and mood. However, this compound also has limitations, particularly in terms of its potential for abuse. Researchers must take care to ensure that this compound is used safely and ethically in lab experiments.

Future Directions

There are several future directions for research on {3-benzyl-1-[3-(methylthio)benzyl]-3-piperidinyl}methanol. One area of interest is the development of new pain medications based on this compound and other opioids. Researchers are also studying the potential use of this compound in the treatment of other conditions, such as depression and anxiety. Finally, there is ongoing research into the mechanisms of action of this compound and other opioids, which may lead to new insights into the regulation of pain and mood.

Synthesis Methods

The synthesis of {3-benzyl-1-[3-(methylthio)benzyl]-3-piperidinyl}methanol involves several steps, including the condensation of 3-(methylthio)benzylamine with benzaldehyde, followed by reduction with sodium borohydride to form the intermediate benzyl alcohol. The final step involves the reaction of the benzyl alcohol with piperidine in the presence of acid catalysts to form this compound.

Scientific Research Applications

{3-benzyl-1-[3-(methylthio)benzyl]-3-piperidinyl}methanol has been studied for its potential use in pain management, particularly in the treatment of chronic pain. Animal studies have shown that this compound has analgesic effects that are comparable to those of morphine, but with fewer side effects. This compound has also been found to have anti-inflammatory effects, which may further contribute to its potential use in pain management.